Cas no 1353986-61-4 (N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine)

• Product Name: N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine
• CAS No: 1353986-61-4
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 2170269
• Update Time: 2025-07-15

N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-cyclopropyl-n*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine
• N1-Cyclopropyl-N1-(1-(pyridin-2-yl)ethyl)ethane-1,2-diamine
• AM94836
• N-Cyclopropyl-N-[1-(2-pyridinyl)ethyl]-1,2-ethanediamine
• N1-Cyclopropyl-N1-(1-pyridin-2-ylethyl)ethane-1,2-diamine
• N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine

• Inchi： 1S/C12H19N3/c1-10(12-4-2-3-8-14-12)15(9-7-13)11-5-6-11/h2-4,8,10-11H,5-7,9,13H2,1H3
• InChI Key： DBWCPHOHJSCLQA-UHFFFAOYSA-N
• SMILES： N(CCN)(C(C1C=CC=CN=1)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Topological Polar Surface Area: 42.2

Additional information on N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine

Professional Introduction to N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine (CAS No. 1353986-61-4)

N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1353986-61-4, represents a novel molecular entity with potential applications in the development of therapeutic agents. The structural features of this molecule, particularly its N*1*-cyclopropyl and (1-pyridin-2-yl-ethyl) substituents, contribute to its unique chemical properties and biological activities. The presence of an ethane-1,2-diamine backbone further enhances its versatility, making it a subject of extensive research in the quest for innovative drug candidates.

The N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine structure is characterized by its dual functionality, which allows for diverse interactions with biological targets. The cyclopropyl group is known for its stability and ability to influence the conformational flexibility of the molecule, while the pyridine moiety introduces a hydrogen bond donor capability. These features are particularly valuable in the design of molecules that require precise binding to biological receptors. Recent studies have highlighted the importance of such structural motifs in the development of small-molecule inhibitors and modulators.

In the context of contemporary pharmaceutical research, the N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine has been explored for its potential in addressing various therapeutic challenges. The compound’s dual amine functionality makes it a promising candidate for applications in enzyme inhibition and receptor binding studies. Specifically, researchers have been investigating its interactions with enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise targeting. The (1-pyridin-2-yl-ethyl) group provides a scaffold that can be further modified to enhance binding affinity and selectivity. This flexibility has allowed chemists to design derivatives with improved pharmacokinetic properties. For instance, modifications aimed at optimizing solubility and metabolic stability have been crucial in advancing preclinical candidates toward clinical trials.

The synthesis of N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also underscore the ingenuity required in modern drug discovery.

Recent research has demonstrated the potential of N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine as a lead compound for further development. Studies using computational modeling and high-throughput screening have identified derivatives with enhanced biological activity. For example, modifications aimed at improving binding interactions with specific protein targets have led to compounds with promising therapeutic profiles. These findings underscore the importance of structure-based drug design in optimizing molecular properties for efficacy and safety.

The pharmacological evaluation of N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine has revealed intriguing biological effects that warrant further investigation. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathogenesis. Additionally, its ability to interact with cellular receptors may open new avenues for therapeutic intervention. These observations highlight the need for comprehensive pharmacological profiling to fully understand its potential applications.

In conclusion, N*1*-Cyclopropyl-N*1*-(1-pyridin-2-yl-ethyl)-ethane-1,2-diamine (CAS No. 1353986-61-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile biological interactions make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.